Cas no 2228355-95-9 (1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228355-95-9
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5943391
• PubChem ID: 165847983
• Update Time: 2025-05-23

1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1842418
• 2228355-95-9

• Inchi： 1S/C7H14FN/c1-6(2)5-7(6,9)3-4-8/h3-5,9H2,1-2H3
• InChI Key： ZOWPCQJPEYLDIY-UHFFFAOYSA-N
• SMILES： FCCC1(CC1(C)C)N

Computed Properties

• Exact Mass: 131.111027613g/mol
• Monoisotopic Mass: 131.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228355-95-9)

In the realm of specialized organic compounds, 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228355-95-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropane core and fluoroethyl substitution, represents a fascinating area of study for researchers in medicinal chemistry, agrochemicals, and material science. Its molecular architecture combines rigidity from the dimethylcyclopropane moiety with the electronegative influence of fluorine, making it a subject of interest for drug discovery and functional material design.

The synthesis of 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine often involves multi-step organic reactions, including cyclopropanation and fluorination strategies. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes, aligning with global trends toward environmentally friendly processes. Discussions on platforms like ResearchGate and PubMed highlight its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents, given the permeability-enhancing effects of fluorine atoms.

From an industrial perspective, the demand for fluorinated cyclopropane derivatives like this compound has surged, driven by their stability and metabolic resistance—key traits in pharmaceutical intermediates. A Google Trends analysis reveals growing searches for "fluoroethylamine applications" and "cyclopropane-based drug candidates," reflecting its relevance in modern R&D. Furthermore, its non-toxic profile under standard handling conditions makes it a safer alternative to traditional halogenated compounds, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing.

In material science, the 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine structure has been explored for polymeric modifications, where its rigidity could enhance thermal stability. Patent databases show incremental filings related to its use in high-performance coatings and electronic materials, coinciding with the rise of flexible electronics and energy storage solutions. This aligns with frequent queries on AI-driven platforms about "advanced materials for renewable energy," underscoring its interdisciplinary appeal.

Despite its promise, challenges remain in scaling up production while maintaining cost efficiency. Analytical techniques such as NMR and LC-MS are critical for quality control, as emphasized in ACS (American Chemical Society) publications. The compound’s stereochemistry also warrants attention, as enantiopure forms may exhibit distinct biological activities—a topic trending in asymmetric synthesis forums.

In summary, 1-(2-fluoroethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228355-95-9) exemplifies innovation at the intersection of fluorine chemistry and small-ring systems. Its versatility across industries, coupled with increasing digital engagement around sustainable chemistry and precision medicine, positions it as a compound of enduring scientific and commercial value.